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Compound of Interest

Compound Name: 2,5-Dichloroterephthalic acid

Cat. No.: B079931 Get Quote

An In-depth Technical Guide to 2,5-
Dichloroterephthalic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of 2,5-Dichloroterephthalic acid (CAS No. 13799-90-

1). This compound serves as a critical intermediate in the synthesis of various agrochemicals

and pharmaceuticals.[1][2]

Core Physical and Chemical Properties
2,5-Dichloroterephthalic acid is a white to very pale yellow crystalline powder.[3][4][5] Its

structural integrity and high purity, often exceeding 97-99%, make it a reliable precursor in

complex chemical manufacturing.[1][2][5]

Physical Properties
The key physical characteristics of 2,5-Dichloroterephthalic acid are summarized in the table

below.
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Property Value Source

Appearance
White to very pale yellow

crystal - powder
[1][3][4]

Melting Point 306°C [4]

Boiling Point 335.73°C (rough estimate) [4]

Solubility Very faint turbidity in Methanol [4]

Vapor Pressure 2.57E-07 mmHg at 25°C [4]

Flash Point 199.3°C [4]

Chemical and Computed Properties
The chemical identifiers and computed properties provide further insight into the molecule's

structure and reactivity.

Property Value Source

CAS Number 13799-90-1 [1][3]

Molecular Formula C₈H₄Cl₂O₄ [3][6]

Molecular Weight 235.02 g/mol [4][6]

IUPAC Name 2,5-dichloroterephthalic acid [6]

InChI Key
LMOSYFZLPBHEOW-

UHFFFAOYSA-N
[3]

pKa 1.72 ± 0.25 (Predicted) [4]

Topological Polar Surface Area 74.6 Å² [6]

Hydrogen Bond Donor Count 2 [6]

Hydrogen Bond Acceptor

Count
4 [6]

Rotatable Bond Count 2 [6]
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Synthesis and Experimental Protocols
2,5-Dichloroterephthalic acid is typically synthesized through the oxidation of 2,5-dichloro-p-

xylene.[7][8][9]

General Synthesis Protocol from 2,5-Dichloro-p-xylene
This protocol details the oxidation of 2,5-dichloro-p-xylene using potassium permanganate.

Materials:

2,5-dichloro-p-xylene (5 g, 0.028 mol)

Potassium permanganate (26 g, 0.165 mol)

Pyridine (80 mL)

Deionized water (20 mL)

Hydrochloric acid

Procedure:

Reaction Setup: Combine 2,5-dichloro-p-xylene, potassium permanganate, pyridine, and

deionized water in a 250 mL round-bottom flask.[7]

Heating and Stirring: Heat the mixture to 100°C and stir for 12 hours.[7]

Filtration: While the suspension is still hot, filter to remove the brown manganese oxide.[7]

Washing: Re-slurry the collected brown solid twice with 100 mL of deionized water and filter

again.[7]

Solvent Removal: Combine all filtrates and remove the solvents via distillation under reduced

pressure.[7]

Acidification: Acidify the resulting pale yellow, syrupy liquid with hydrochloric acid to a pH of

1.[7]
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Product Collection: Collect the resulting white solid by filtration.[7]

Drying: Dry the solid in a vacuum oven at 50°C overnight.[7]

This process typically yields the final product in a range of 53-87%.[7]

Synthesis of 2,5-Dichloroterephthalic Acid
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Synthesis workflow for 2,5-Dichloroterephthalic Acid.

Applications in Research and Development
The reactivity of 2,5-Dichloroterephthalic acid, owing to its two carboxylic acid groups and

chlorine atoms, makes it a valuable intermediate in organic synthesis.[2]

Role as a Chemical Intermediate
It is a foundational building block for more complex molecules, particularly in the agrochemical

and pharmaceutical industries.[1]

Agrochemicals: It serves as a key precursor in the synthesis of herbicides and pesticides

such as Chloramben.[1][2]

Pharmaceuticals: The compound is utilized in the synthesis of various pharmaceutical

intermediates.[1]

Polymers and Materials Science: It is also used in the production of polymers and other

specialty materials.[2] For instance, it can be a precursor for metal-organic frameworks

(MOFs).[5]

Role as a Chemical Intermediate

2,5-Dichloroterephthalic
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Key synthetic pathways involving 2,5-Dichloroterephthalic Acid.
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Synthesis of 2,5-Dihydroxyterephthalic Acid
A notable application is its use in producing 2,5-dihydroxyterephthalic acid, a valuable

monomer for high-strength polymer fibers.[8]

Experimental Protocol Overview:

Salt Formation: 2,5-Dichloroterephthalic acid is first treated with a base in water to form its

dibasic salt.[8][9]

Hydroxylation: The dibasic salt is then reacted with a copper source and a coordinating

ligand under basic conditions. This step substitutes the chlorine atoms with hydroxyl groups,

forming the dibasic salt of 2,5-dihydroxyterephthalic acid.[8][9]

Acidification: Finally, the product is acidified to yield 2,5-dihydroxyterephthalic acid.[8][9]

Spectral Data
Detailed, publicly available experimental spectra (¹H NMR, ¹³C NMR, IR) for 2,5-
Dichloroterephthalic acid are not readily found in the surveyed literature. Some suppliers

note that as a rare chemical, extensive analytical data is not always collected. Researchers are

advised to perform their own analytical confirmation upon acquisition.

Safety and Handling
2,5-Dichloroterephthalic acid is classified as an irritant.

Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[3][6]

Precautions: Standard laboratory safety protocols should be followed, including the use of

personal protective equipment (PPE) such as gloves and eye/face protection.[4] Work should

be conducted in a well-ventilated area. In case of contact with eyes, rinse immediately with

plenty of water and seek medical advice.[4]

Storage: The compound should be stored in a tightly sealed container in a dry, room-

temperature environment.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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